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Abstract

Diinsinin is a naturally occurring biflavonoid glycoside isolated from the rhizome of Sarcophyte
piriei. This document provides a comprehensive overview of its chemical structure, known
physicochemical properties, and biological activities. Notably, Diinsinin has demonstrated
significant anti-inflammatory and antioxidant effects. This guide consolidates available
guantitative data, outlines putative experimental methodologies for its study, and explores
potential signaling pathways involved in its mechanism of action, aiming to serve as a valuable
resource for ongoing research and drug discovery efforts.

Chemical Structure and Identification

Diinsinin is a complex biflavonoid, structurally identified as 5,7,3",4'-tetrahydroxyflavanyl-7-O-
beta-glucosyl-(4beta-8;2beta-O-7)-naringenin[1].

e IUPAC Name: (2R,8R,14R)-8-(3,4-dihydroxyphenyl)-5,13-dihydroxy-2-(4-hydroxyphenyl)-4-
0x0-3,4-dihydro-2H,14H-8,14-methanochromeno(7,8-d][1][2]benzodioxocin-11-yl beta-D-
glucopyranoside

e CAS Number: 176739-80-3

e Molecular Formula: C3sH3201s
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e Molecular Weight: 704.6 g/mol

Physicochemical Properties

Detailed experimental data on the physical properties of Diinsinin, such as melting point and
solubility in various solvents, are not extensively reported in the available literature. However,
based on its chemical structure as a glycosylated flavonoid, certain general characteristics can
be inferred. It is likely to be a crystalline solid at room temperature with limited solubility in
water and better solubility in polar organic solvents.

Table 1: Physicochemical Properties of Diinsinin

Property Value/information Source
Molecular Formula C36H32015 PubChem
Molecular Weight 704.6 g/mol PubChem
Appearance Likely a crystalline solid Inferred

N Limited in water, soluble in
Solubility ] Inferred
polar organic solvents

Melting Point Not reported

Biological Activities and Quantitative Data

Diinsinin has been primarily investigated for its anti-inflammatory and antioxidant properties.

Anti-inflammatory Activity

Diinsinin exhibits potent anti-inflammatory effects by inhibiting key mediators of the
inflammatory cascade.

Table 2: Anti-inflammatory Activity of Diinsinin
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Assay ICso0 Value (pM) Source
Prostaglandin Synthesis

13.14 [1]
Inhibition
Platelet-Activating Factor
(PAF)-Induced Exocytosis 39 [1]
Inhibition

Antioxidant Activity

Extracts of Sarcophyte piriei, from which Diinsinin is isolated, have shown significant
antioxidant activity. While specific data for purified Diinsinin is limited, the antioxidant capacity
of the plant extract suggests that its flavonoid constituents, including Diinsinin, are major
contributors.

Table 3: Antioxidant Activity of Sarcophyte piriei Methanolic Extract

Assay ICs0 Value (pg/mL) Source
DPPH Radical Scavenging 4.26 £0.22 [3]
ABTS Radical Scavenging 4.62+0.14 [3]
Iron Chelating 1.82 +0.01 [3]
Nitric Oxide Scavenging 9.09+0.11 [3]

Experimental Protocols (Putative)

Detailed experimental protocols specifically for Diinsinin are not readily available. The
following sections outline generalized and established methodologies that could be adapted for
the isolation, synthesis, and biological evaluation of Diinsinin and similar biflavonoids.

Isolation of Diinsinin from Sarcophyte piriei

A putative workflow for the isolation and purification of Diinsinin from its natural source is
depicted below. This process typically involves extraction followed by chromatographic
separation.
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Rhizome of Sarcophyte piriei

:

Air Drying and Grinding

l

Methanol Extraction

:

Concentration of Crude Extract

l

Solvent Partitioning
e.g., n-hexane, ethyl acetate, n-butanol

:

Column Chromatography
(Silica Gel or Sephadex LH-20)

:

Fraction Collection

:

Preparative HPLC

[ Pure Diinsinin ]
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Caption: Putative workflow for the isolation of Diinsinin.

Prostaglandin Synthesis Inhibition Assay
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This in vitro assay is crucial for evaluating the anti-inflammatory potential of compounds like
Diinsinin by measuring their ability to inhibit the production of prostaglandins.
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Prepare Microsomal E.n Zyme I_:ractlon Isolate Platelets from Whole Blood
(e.g., from ram seminal vesicles)

Incubate Enzyme with Diinsinin Pre-incubate Platelets with Diinsinin
rarious concentrations) and Arachidonic A (various concentrations)
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(e.g., by EIA or LC-MS) j
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties, and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243898#chemical-structure-and-properties-of-
diinsinin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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